Cas no 1431869-27-0 (7-Chloroquinoline-3-carbonitrile)

• Product Name: 7-Chloroquinoline-3-carbonitrile
• CAS No: 1431869-27-0
• MF: C₁₀H₅ClN₂
• MW: 188.613100767136
• CID: 2100752
• PubChem ID: 71721309
• Update Time: 2024-03-01

7-Chloroquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 7-chloroquinoline-3-carbonitrile
• 3-Quinolinecarbonitrile, 7-chloro-
• VDFWQGWLOIECJZ-UHFFFAOYSA-N
• FCH2496431
• AX8260402
• 7-Chloroquinoline-3-carbonitrile

• Inchi： 1S/C10H5ClN2/c11-9-2-1-8-3-7(5-12)6-13-10(8)4-9/h1-4,6H
• InChI Key： VDFWQGWLOIECJZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC(C#N)=CN=C2C=1

Computed Properties

• Exact Mass: 188.0141259g/mol
• Monoisotopic Mass: 188.0141259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 36.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines